Cas no 2241140-70-3 ((4-Ethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine;hydrochloride)

• Product Name: (4-Ethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine;hydrochloride
• CAS No: 2241140-70-3
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 6535691
• PubChem ID: 138039836
• Update Time: 2025-08-03

(4-Ethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• {4-ethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine hydrochloride
• 1-{4-ethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine hydrochloride
• EN300-37375252
• 2241140-70-3
• EN300-6479495
• (4-Ethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine;hydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-2-7-3-8(4-7,5-9)10-6-7;/h2-6,9H2,1H3;1H
• InChI Key： PIOXTASPBKBJNI-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(CC)CC1(CN)C2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (4-Ethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine;hydrochloride

Compound CAS No 2241140-70-3: (4-Ethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine Hydrochloride

The compound with CAS number 2241140-70-3, known as (4-Ethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine hydrochloride, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, characterized by its rigid bicyclo[2.1.1]hexane framework, which contributes to its stability and bioactivity.

Recent studies have highlighted the importance of bicyclic structures in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The presence of the 2-oxa group within the bicyclic system introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions and biological interactions.

The synthesis of (4-Ethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine hydrochloride involves a multi-step process that combines ring-forming reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis pathway, focusing on enhancing yield and purity while minimizing environmental impact.

In terms of pharmacological applications, this compound has shown promise as a precursor for drug development, particularly in the field of neuroscience and oncology. Its ability to interact with specific biological targets, such as receptors and enzymes, makes it a valuable tool for studying cellular signaling pathways and disease mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of this compound more accurately. By leveraging machine learning algorithms and molecular docking studies, scientists can better understand how this compound interacts with biological systems at the molecular level.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability under physiological conditions. This makes it easier to formulate into various drug delivery systems, including tablets, capsules, and injectables.

Moreover, the ethyl substituent on the bicyclic framework plays a crucial role in modulating the physical and chemical properties of the compound. This substituent not only influences the lipophilicity but also affects the overall conformational flexibility, which is critical for its biological activity.

Recent research has also focused on exploring the potential of this compound as a building block for constructing more complex molecules with enhanced therapeutic effects. By incorporating additional functional groups or modifying existing ones, scientists can tailor its properties to address specific medical needs.

In conclusion, CAS No 2241140-70-3 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with its versatile reactivity and pharmacological properties, positions it as a key player in modern chemical research.